Cas no 22304-67-2 (4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene)

• Product Name: 4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene
• CAS No: 22304-67-2
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 250695
• PubChem ID: 12533772
• Update Time: 2025-08-02

4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde,4,6-dihydroxy-5-methyl-
• 4,6-Dihydroxy-5-Methyl-1,3-diforMyl benzene
• 4,6-DIHYDROXY-5-METHYL-1,3-DIFORMYL BENZENE 0.96
• 4,6-dihydroxy-5-methylbenzene-1,3-dicarbaldehyde
• 1,3-Benzenedicarboxaldehyde,4,6-dihydroxy-5-methyl
• 2-Methyl-4,6-diformyl-resorcin
• 4,6-Diformyl2-methylresorcinol
• 4,6-Dihydroxy-5-methylisophthalaldehyd
• 4,6-dihydroxy-5-methylisophthalaldehyde
• C-2290
• Isophthalaldehyde,4,6-dihydroxy-5-methyl-(8CI)
• YSZC820
• E76704
• BS-51082
• J-014632
• CS-0170494
• 4, 6-dihydroxy-5-methylbenzene-1, 3-dicarbaldehyde
• AKOS006325245
• MFCD11505923
• DTXSID30501590
• 22304-67-2
• 4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene

• Inchi： 1S/C9H8O4/c1-5-8(12)6(3-10)2-7(4-11)9(5)13/h2-4,12-13H,1H3
• InChI Key： PBDGBKWOAPXYHT-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC(C=O)=C(C=1C)O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 1.03120

Additional information on 4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene

Comprehensive Overview of 4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene (CAS No. 22304-67-2): Properties, Applications, and Industry Insights

4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene (CAS No. 22304-67-2) is a specialized organic compound with a unique molecular structure, featuring hydroxyl and formyl functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene synthesis", "CAS 22304-67-2 applications", and "benzene derivative properties", reflecting its growing relevance in scientific and industrial domains.

The compound's molecular formula, C₉H₈O₄, highlights its aromatic nature and reactive sites, making it a valuable intermediate in organic synthesis. Its dihydroxy and diformyl groups enable participation in condensation reactions, often explored for constructing complex heterocycles or polymers. Recent studies emphasize its role in developing bioactive molecules, aligning with the global trend toward sustainable and precision chemistry. Searches for "green synthesis of benzene derivatives" or "functionalized aromatics in drug discovery" underscore this connection.

In material science, 4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene serves as a precursor for advanced polymers with tunable thermal and optical properties. Its ability to form Schiff bases has been leveraged in designing sensor materials, a topic gaining traction in queries like "aromatic aldehydes in sensor technology". The compound’s methyl group further enhances solubility, addressing common challenges in processing high-performance materials—an aspect frequently searched as "solubility modification in organic synthesis".

Analytical characterization of CAS No. 22304-67-2 typically involves techniques such as NMR, HPLC, and mass spectrometry, with researchers often inquiring about "spectral data for dihydroxy diformyl benzene". Regulatory compliance and safety data are also critical, though the compound falls outside restricted categories. Industry reports highlight its use in high-value specialty chemicals, correlating with search trends like "niche aromatic intermediates market growth".

Emerging applications include its utility in photocatalysis and coordination chemistry, where its chelating properties are exploited. This aligns with rising interest in "metal-organic frameworks (MOFs) design" and "organic ligands for catalysis". As sustainability drives innovation, the compound’s potential in biodegradable materials is another hot topic, reflected in searches for "eco-friendly aromatic building blocks".

In summary, 4,6-Dihydroxy-5-methyl-1,3-diformyl Benzene (CAS No. 22304-67-2) exemplifies the convergence of functionality and versatility in modern chemistry. Its multifaceted roles—from drug development to smart materials—answer pressing industry demands while inspiring further research, as evidenced by evolving search queries and scientific publications.